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Physicochemical Properties of Anilazine

Conditions / Data Source &
Property Value -

Notes Reliability
Vapor Pressure 8.20 x 104 mPa At 20 °C [1]
Henry's Law Constant 1.10x 104 At 25 °C [1]

Pa-m3/mol

Water Solubility 8 mg/L At 20 °C, pH 7 [1]
Octanol-Water Partition 3.02 At 20 °C,pH 7 [1]

Coefficient (Log P)

All data comes from the Pesticide Properties DataBase (PPDB), which uses verified data for regulatory

purposes, indicating high reliability for your analysis [1].

Experimental Methodology Insights
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While detailed protocols for anilazine were not found, the search results provide context on general

measurement approaches for these properties.

e Vapor Pressure Measurement: Recent research focuses on predicting vapor pressures using
quantum chemical molecular properties and machine learning (e.g., kernel ridge regression,
XGBoost). Insights show that functional groups like aromatic compounds significantly influence vapor
pressure values [2].

¢ Henry's Law Constant Determination: The compilation by Sander (2023) lists various method types
for determining Henry's Law constants. These include:

o M: Measured data

o V: Calculated from vapor pressure and aqueous solubility (VP/AS)

o L: Data from a literature review

o Q: Estimated using Quantitative Structure-Property Relationship (QSPR) models [3] [4] [5]

Environmental Fate and Behavior

The determined values for vapor pressure and Henry's Law constant classify anilazine as a substance with
low volatility and low potential to leach into groundwater [1]. The relationship between these properties

can be visualized in the following environmental fate pathway:
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> Core environmental behavior of anilazine driven by its key physicochemical properties.

Guidance for Further Research
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¢ Regulatory Sources: For the most current and comprehensive data, consult official pesticide
databases from regulatory bodies like the US EPA or the European Chemicals Agency (ECHA).

e Experimental Data: If you need to conduct your own measurements, established guidelines from
organizations like OECD for determining vapor pressure (e.g., OECD Test Guideline 104) and water
solubility (e.g., OECD Test Guideline 105) are applicable.

e Modeling Approaches: Given its status as an obsolete chemical, using QSPR models may be a
practical method for predicting other unmeasured properties [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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